Cas no 142064-82-2 (1H-Pyrrole-3-carbonitrile,4,5-dichloro-)

• Product Name: 1H-Pyrrole-3-carbonitrile,4,5-dichloro-
• CAS No: 142064-82-2
• MF: C₅H₂Cl₂N₂
• MW: 160.988778591156
• CID: 101281
• PubChem ID: 22915302
• Update Time: 2025-04-18

1H-Pyrrole-3-carbonitrile,4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4,5-dichloro-
• 1H-Pyrrole-3-carbonitrile, 4,5-dichloro-
• 4,5-DICHLORO-1H-PYRROLE-3-CARBONITRILE
• 142064-82-2
• 1H-Pyrrole-3-carbonitrile,4,5-dichloro-(9CI)

• Inchi： 1S/C5H2Cl2N2/c6-4-3(1-8)2-9-5(4)7/h2,9H
• InChI Key： WURKJCCLHBBFLW-UHFFFAOYSA-N
• SMILES： ClC1=C(NC=C1C#N)Cl

Computed Properties

• Exact Mass: 159.96
• Monoisotopic Mass: 159.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6A^2
• XLogP3: 2